Cas no 832-81-5 ([1,2,3]Triazolo[1,5-a]pyridine,3-phenyl-)

• Product Name: [1,2,3]Triazolo[1,5-a]pyridine,3-phenyl-
• CAS No: 832-81-5
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• MDL: MFCD08062414
• CID: 722671
• PubChem ID: 348172
• Update Time: 2025-06-07

[1,2,3]Triazolo[1,5-a]pyridine,3-phenyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Triazolo[1,5-a]pyridine,3-phenyl-
• 3-PHENYL[1,2,3]TRIAZOLO[1,5-A]PYRIDINE
• 3-Phenyl-1,2,3-triazolo(1,5-a)pyridine
• 3-phenyltriazolo[1,5-a]pyridine
• 1-Phenyl-v-triazolo<1,5-a>pyridin
• 3-Phenyl-[1,2,3]triazolo[1,5-a]pyridin
• 3-Phenyl-[1,2,3]triazolo[1,5-a]pyridine
• 3-Phenyl-vic.-triazolo<1.5-a>pyridin
• 4-phenyl[1,2,3]triazolo[1,5-a]pyridine
• OR8212
• FT-0685614
• DTXSID80324635
• NSC-407329
• 3-phenyl-1,2,3-triazolo[1,5-a]pyridine
• SCHEMBL18160953
• AKOS006343264
• NSC407329
• CS-0365894
• 3-phenyl-8H-[1,2,3]triazolo[1,5-a]pyridine
• J-513029
• 832-81-5
• G62906

• MDL： MFCD08062414
• Inchi： 1S/C12H9N3/c1-2-6-10(7-3-1)12-11-8-4-5-9-15(11)14-13-12/h1-9H
• InChI Key： CNTOUGGARXCZSF-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=C(C1C=CC=CC=1)N=N2

Computed Properties

• Exact Mass: 195.08000
• Monoisotopic Mass: 195.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.21
• Melting Point: 114 C
• Refractive Index: 1.674
• PSA: 30.19000
• LogP: 2.39630

[1,2,3]Triazolo[1,5-a]pyridine,3-phenyl- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on [1,2,3]Triazolo[1,5-a]pyridine,3-phenyl-

[1,2,3]Triazolo[1,5-a]pyridine, 3-phenyl-: An Overview of a Versatile Heterocyclic Compound

[1,2,3]Triazolo[1,5-a]pyridine, 3-phenyl- (CAS No. 832-81-5) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis due to its unique structural properties and potential biological activities. This compound belongs to the class of triazolopyridines, which are known for their diverse pharmacological profiles and applications in drug discovery.

The molecular structure of 3-phenyl-[1,2,3]triazolo[1,5-a]pyridine consists of a pyridine ring fused with a triazole ring, with a phenyl group attached at the 3-position. This arrangement confers the molecule with high stability and reactivity, making it an attractive scaffold for the design and synthesis of novel bioactive compounds.

Recent studies have highlighted the potential of 3-phenyl-[1,2,3]triazolo[1,5-a]pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 3-phenyl-[1,2,3]triazolo[1,5-a]pyridine could serve as a lead compound for the development of new drugs targeting inflammatory diseases.

In addition to its anti-inflammatory effects, 3-phenyl-[1,2,3]triazolo[1,5-a]pyridine has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal reported that certain derivatives of this compound demonstrate significant cytotoxic activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

The synthetic versatility of 3-phenyl-[1,2,3]triazolo[1,5-a]pyridine has further enhanced its appeal in medicinal chemistry. Several efficient synthetic routes have been developed to access this scaffold and its derivatives. One notable method involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is widely used in click chemistry due to its high efficiency and selectivity. This approach allows for the rapid synthesis of a diverse array of substituted triazolopyridines with varying functional groups.

Beyond its medicinal applications, 3-phenyl-[1,2,3]triazolo[1,5-a]pyridine has also found use in materials science. Its strong electron-withdrawing properties make it suitable for applications in organic electronics and photovoltaic devices. Research in this area has shown that compounds derived from this scaffold can improve the performance of organic solar cells by enhancing charge transport and stability.

In conclusion, [1,2,3]Triazolo[1,5-a]pyridine, 3-phenyl- (CAS No. 832-81-5) is a multifaceted heterocyclic compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers aiming to develop new bioactive molecules and advanced materials. As ongoing research continues to uncover new properties and applications of this compound, it is poised to play a significant role in future scientific advancements.